Cas no 138148-96-6 (1,1,11-Undecanetricarboxylic acid, 4-oxo-2-(1-oxoheptyl)-, 1,1-diethyl11-methyl ester)

• Product Name: 1,1,11-Undecanetricarboxylic acid, 4-oxo-2-(1-oxoheptyl)-, 1,1-diethyl11-methyl ester
• CAS No: 138148-96-6
• MF: C₂₆H₄₄O₈
• MW: 484.622769355774
• CID: 1251204
• Update Time: 2024-08-03

1,1,11-Undecanetricarboxylic acid, 4-oxo-2-(1-oxoheptyl)-, 1,1-diethyl11-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1,11-Undecanetricarboxylic acid, 4-oxo-2-(1-oxoheptyl)-, 1,1-diethyl11-methyl ester
• 1,1,11-Undecanetricarboxylic acid, 4-oxo-2-(1-oxoheptyl)-, 1,1-diethyl 11-methyl ester

• Inchi： 1S/C26H44O8/c1-5-8-9-14-17-22(28)21(24(25(30)33-6-2)26(31)34-7-3)19-20(27)16-13-11-10-12-15-18-23(29)32-4/h21,24H,5-19H2,1-4H3
• InChI Key： RRBABDTZDQWXGZ-UHFFFAOYSA-N
• SMILES： C(C(=O)OCC)(C(=O)OCC)C(C(=O)CCCCCC)CC(=O)CCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 484.30372

Experimental Properties

• Density: 1.046±0.06 g/cm3(Predicted)
• Boiling Point: 566.0±50.0 °C(Predicted)
• PSA: 113.04
• pka: 11.48±0.59(Predicted)